Cas no 658683-33-1 (Benzoic acid, 2-(aminomethyl)-3-bromo-)

• Product Name: Benzoic acid, 2-(aminomethyl)-3-bromo-
• CAS No: 658683-33-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1703962
• Update Time: 2024-09-02

Benzoic acid, 2-(aminomethyl)-3-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminomethyl)-3-bromo-

• Inchi： 1S/C8H8BrNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,4,10H2,(H,11,12)
• InChI Key： POJKDIZXVVJRGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Br)=C1CN

Computed Properties

• Exact Mass: 228.97384

Experimental Properties

• Density: 1.665±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±32.0 °C(Predicted)
• PSA: 63.32
• pka: 3.01±0.36(Predicted)